Cas no 14852-22-3 (Thiophene, 2,5-dihydro-, 1-oxide)

• Product Name: Thiophene, 2,5-dihydro-, 1-oxide
• CAS No: 14852-22-3
• MF: C₄H₆OS
• MW: 102.154839992523
• CID: 1320028
• PubChem ID: 12739522
• Update Time: 2025-10-29

Thiophene, 2,5-dihydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dihydro-, 1-oxide
• 14852-22-3
• 2,5-Dihydrothiophene 1-oxide
• SCHEMBL2621585
• 2,5-Dihydrothiophene1-oxide

• Inchi： 1S/C4H6OS/c5-6-3-1-2-4-6/h1-2H,3-4H2
• InChI Key： AUKPMQUAYVMURI-UHFFFAOYSA-N
• SMILES： S1(CC=CC1)=O

Computed Properties

• Exact Mass: 102.01398
• Monoisotopic Mass: 102.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on Thiophene, 2,5-dihydro-, 1-oxide

Comprehensive Overview of Thiophene, 2,5-dihydro-, 1-oxide (CAS No. 14852-22-3): Properties, Applications, and Innovations

Thiophene, 2,5-dihydro-, 1-oxide (CAS No. 14852-22-3) is a sulfur-containing heterocyclic compound that has garnered significant attention in organic chemistry and material science. Known for its unique structural features, this derivative of thiophene exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The compound's 1-oxide functional group enhances its polarity and solubility, broadening its utility in diverse applications, from pharmaceuticals to advanced materials.

In recent years, the demand for sulfur-based heterocycles like Thiophene, 2,5-dihydro-, 1-oxide has surged due to their role in developing high-performance polymers and electronic materials. Researchers are particularly interested in its potential for organic semiconductors, a hot topic in the quest for sustainable energy solutions. The compound's ability to facilitate π-conjugation makes it a candidate for flexible electronics and OLED technologies, aligning with the global push toward green energy and smart devices.

From a synthetic perspective, CAS No. 14852-22-3 serves as a versatile building block. Its dihydrothiophene core allows for selective functionalization, enabling the creation of complex molecules with tailored properties. This adaptability is crucial in drug discovery, where modified thiophene derivatives are explored for their bioactive potential. For instance, its incorporation into pharmacophores has shown promise in targeting specific enzymes or receptors, though detailed studies are ongoing.

Environmental and safety considerations are also pivotal in discussions about Thiophene, 2,5-dihydro-, 1-oxide. While the compound is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). Users frequently search for storage conditions and compatibility data, emphasizing the need for clear guidelines. Proper storage in anhydrous environments and avoidance of strong oxidizers are recommended to maintain stability.

The compound's relevance extends to catalysis and green chemistry. Recent studies highlight its role in metal-free catalysis, a growing area to reduce reliance on rare-earth metals. This aligns with the broader trend of sustainable synthesis, a frequently searched topic among chemists aiming to minimize waste and energy consumption. Innovations in microwave-assisted reactions and flow chemistry further leverage its reactivity under mild conditions.

Analytical characterization of Thiophene, 2,5-dihydro-, 1-oxide typically involves NMR spectroscopy and mass spectrometry, with its sulfoxide moiety providing distinct spectral signatures. These techniques are critical for quality control, especially in industrial-scale production. FAQs often revolve around purity assessment and spectral interpretation, underscoring the need for accessible reference data.

Looking ahead, the compound's potential in nanotechnology and bioconjugation is under exploration. Its ability to form stable linkages with biomolecules opens doors for diagnostic probes and targeted drug delivery systems. Such applications resonate with the rising interest in precision medicine and theranostics, frequently queried in academic and industrial forums.

In summary, Thiophene, 2,5-dihydro-, 1-oxide (CAS No. 14852-22-3) is a multifaceted compound with expanding horizons. Its integration into cutting-edge technologies and adherence to sustainable practices ensure its continued relevance. For researchers and manufacturers, staying updated on its synthetic protocols and emerging applications is key to unlocking its full potential.